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Compound of Interest

Compound Name: Ac-LEHD-CHO

Cat. No.: B1631200

Researchers and drug development professionals handling Ac-LEHD-CHO, a potent caspase-
9 inhibitor, must adhere to strict disposal protocols to ensure laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the proper
disposal of Ac-LEHD-CHO, aligning with standard laboratory safety practices for chemical
waste management.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of Ac-LEHD-CHO is
fundamental to safe handling and disposal. The following table summarizes key quantitative

data for this compound.

Property Value

Molecular Formula C23H34N609[1]

Molecular Weight 538.56 g/mol [1][2]

CAS Number 319494-38-7[1][2][3]
Appearance White to off-white powder
Solubility Soluble in DMSO and water[4]
Storage Temperature -20°C[1][4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1631200?utm_src=pdf-interest
https://www.benchchem.com/product/b1631200?utm_src=pdf-body
https://www.benchchem.com/product/b1631200?utm_src=pdf-body
https://www.benchchem.com/product/b1631200?utm_src=pdf-body
https://www.fishersci.com/shop/products/ac-lehd-cho-5-mg/502109075
https://www.fishersci.com/shop/products/ac-lehd-cho-5-mg/502109075
https://www.echelon-inc.com/product/ac-leu-glu-his-asp-cho-caspase-9-inhibitor/
https://www.fishersci.com/shop/products/ac-lehd-cho-5-mg/502109075
https://www.echelon-inc.com/product/ac-leu-glu-his-asp-cho-caspase-9-inhibitor/
https://www.medchemexpress.com/ac-lehd-cho.html
https://lktlabs.com/product/ac-lehd-pna/
https://www.fishersci.com/shop/products/ac-lehd-cho-5-mg/502109075
https://lktlabs.com/product/ac-lehd-pna/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Pre-Disposal and Handling Precautions

Before beginning the disposal process, it is crucial to take appropriate safety measures to
minimize exposure and risk.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:
» Safety glasses or goggles

o Chemical-resistant gloves

e Laboratory coat

Engineering Controls: Handle Ac-LEHD-CHO in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol

The primary recommendation for the disposal of Ac-LEHD-CHO is to use an approved waste
disposal plant.[5] The following steps provide a more detailed workflow for laboratory
personnel.

e Segregation of Waste:

o Do not mix Ac-LEHD-CHO waste with other waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

o Keep solid waste (e.g., contaminated consumables like pipette tips, tubes) separate from
liquid waste (e.g., unused solutions).

e Containment:

o Solid Waste: Collect all contaminated solid materials in a clearly labeled, sealed, and
puncture-resistant waste container.

o Liquid Waste: Collect unused solutions or solutions from experiments in a compatible,
leak-proof, and clearly labeled waste container. Ensure the container material is
compatible with the solvent used (e.g., DMSO).
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e Labeling:

o Clearly label the waste container with the full chemical name: "Ac-LEHD-CHO" or "Acetyl-
L-leucyl-L-glutamyl-L-histidyl-L-aspartal.”

o Include the concentration (if in solution) and the primary solvent.
o Attach a hazardous waste tag as required by your institution.
o Storage of Waste:

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area.

o Ensure the storage area is away from incompatible materials, such as strong acids,
alkalis, and oxidizing/reducing agents.[5]

» Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.
o Do not attempt to dispose of Ac-LEHD-CHO down the drain or in regular trash.[5]
Spill Management
In the event of a spill, follow these procedures:
o Evacuate and Secure: Evacuate non-essential personnel from the immediate area.
» Ventilate: Ensure the area is well-ventilated.

o Containment: For liquid spills, absorb the material with an inert, non-combustible absorbent
material (e.g., vermiculite, sand, or earth).

o Collection: Carefully collect the absorbed material and any contaminated soil into a sealed
container for disposal as hazardous waste.
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o Decontamination: Clean the spill area thoroughly with a suitable decontamination solution as
recommended by your institution's safety protocols.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Ac-LEHD-CHO.
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Ac-LEHD-CHO Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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